Ethyl 4-chloro-3-methylbenzoylformate
Description
Molecular Structure Analysis
ECMB contains a total of 26 atoms; 11 Hydrogen atoms, 11 Carbon atoms, 3 Oxygen atoms, and 1 Chlorine atom . It has 26 bonds in total; 15 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, and 1 aromatic ketone .Physical And Chemical Properties Analysis
ECMB has a molecular weight of 226.66 . It contains a total of 26 atoms; 11 Hydrogen atoms, 11 Carbon atoms, 3 Oxygen atoms, and 1 Chlorine atom . It has 26 bonds in total; 15 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, and 1 aromatic ketone .Scientific Research Applications
Environmental Impact of Chemical Preservatives
One significant area of research is the study of the occurrence, fate, and behavior of chemical preservatives, such as parabens, in aquatic environments. These studies are crucial for understanding how chemical compounds, potentially including "Ethyl 4-chloro-3-methylbenzoylformate," behave in water sources, their biodegradability, and their impact on ecosystems. Research by Haman et al. (2015) reviews the knowledge acquired over the last decade regarding the presence of parabens in water, their treatment in wastewater plants, and their persistence in surface water and sediments (Haman, Dauchy, Rosin, & Munoz, 2015).
Metabolism and Toxicity
Another relevant field of research involves studying the metabolism and toxicity of chemical compounds, which could be similar in structure or function to "Ethyl 4-chloro-3-methylbenzoylformate." For example, Abbas et al. (2010) investigated the metabolism of parabens in human liver, revealing the processes of esterase hydrolysis and glucuronidation and suggesting these compounds do not accumulate in human tissues (Abbas, Greige‐Gerges, Karam, Piet, Netter, & Magdalou, 2010).
Catalysis in Organic Synthesis
Research on catalysis, particularly involving rhodium-catalyzed processes, provides insights into how compounds like "Ethyl 4-chloro-3-methylbenzoylformate" might be synthesized or used as intermediates in organic synthesis. Sparta, Børve, and Jensen (2007) discussed the activity of rhodium-catalyzed hydroformylation, offering structure-activity relationships and insights into electronic and steric factors governing catalytic activity (Sparta, Børve, & Jensen, 2007).
Green Chemistry and Synthesis
The principles of green chemistry are applied to the synthesis of various chemical compounds, which could include methodologies relevant to "Ethyl 4-chloro-3-methylbenzoylformate." Pourmousavi et al. (2018) reported on a green and efficient synthesis of isoxazol-5(4H)-one derivatives in water, highlighting the importance of environmentally friendly processes in chemical synthesis (Pourmousavi, Fattahi, Ghorbani, Kanaani, & Ajloo, 2018).
properties
IUPAC Name |
ethyl 2-(4-chloro-3-methylphenyl)-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO3/c1-3-15-11(14)10(13)8-4-5-9(12)7(2)6-8/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQRICMRDLKNJBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC(=C(C=C1)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70374503 |
Source
|
| Record name | ETHYL 4-CHLORO-3-METHYLBENZOYLFORMATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70374503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-3-methylbenzoylformate | |
CAS RN |
250642-57-0 |
Source
|
| Record name | ETHYL 4-CHLORO-3-METHYLBENZOYLFORMATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70374503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 4-chloro-3-methylbenzoylformate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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